Cas no 849056-84-4 (2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile)

2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring a 3-methylpiperidine moiety. Its structural combination of a nitro group and a nitrile functionality makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the 3-methylpiperidine ring enhances its potential as a building block for bioactive molecules, offering opportunities for further derivatization. The nitro group provides reactivity for reduction or substitution reactions, while the benzonitrile core contributes to stability and compatibility with various synthetic pathways. This compound is suitable for research applications requiring precise molecular modifications in medicinal chemistry or material science.
2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile structure
849056-84-4 structure
Product Name:2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile
CAS No:849056-84-4
MF:C13H15N3O2
MW:245.277102708817
MDL:MFCD04539992
CID:3156714
PubChem ID:4355550
Update Time:2025-05-19

2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile
    • STK501385
    • ALBB-004918
    • 849056-84-4
    • AKOS005171457
    • H23642
    • LS-01832
    • MFCD04539992
    • MDL: MFCD04539992
    • Inchi: 1S/C13H15N3O2/c1-10-3-2-6-15(9-10)13-5-4-12(16(17)18)7-11(13)8-14/h4-5,7,10H,2-3,6,9H2,1H3
    • InChI Key: APLJWVBOLYEGMA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C#N)C=1)N1CCCC(C)C1)=O

Computed Properties

  • Exact Mass: 245.116426730Da
  • Monoisotopic Mass: 245.116426730Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 72.9Ų

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Additional information on 2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile

2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile: A Comprehensive Overview

2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile, also known by its CAS number CAS No. 849056-84-4, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a piperidine ring, a nitro group, and a cyano group, making it a versatile molecule for various synthetic and functional purposes.

The molecular structure of 2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile consists of a benzonitrile moiety substituted with a nitro group at the 5-position and a 3-methylpiperidin-1-yl group at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, which are highly desirable in drug design and material science. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most significant advancements in the study of CAS No. 849056-84-4 involves its role in medicinal chemistry. Researchers have explored its ability to modulate enzyme activity, particularly in kinases and proteases, which are critical targets in therapeutic development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinase pathways associated with cancer cell proliferation.

In addition to its pharmacological applications, 2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile has also gained attention in materials science due to its ability to form stable coordination complexes. These complexes have potential applications in catalysis and sensor technology, where their electronic properties can be exploited for highly sensitive detection of environmental pollutants.

The synthesis of CAS No. 849056-84-4 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent optimizations in these synthetic routes have significantly improved yield and purity, making the compound more accessible for large-scale production. For example, a 2023 paper in the Organic Process Research & Development journal reported a novel microwave-assisted synthesis method that reduces reaction time by over 50% compared to traditional methods.

Beyond its chemical synthesis, the environmental impact of 2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile has also been a topic of interest. Studies have shown that while the compound itself is not classified as hazardous under standard conditions, its degradation products may pose risks to aquatic ecosystems. As such, researchers are actively exploring biodegradation pathways to ensure sustainable disposal practices.

In conclusion, CAS No. 849056-84-4, or 2-(3-Methylpiperidin-1-yl)-5-nitrobenzonitrile, represents a valuable compound with multifaceted applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, underscore its importance as a key player in modern chemical research.

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